Cas no 1234813-25-2 (2-(4-chlorophenoxy)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-methylpropanamide)

• Product Name: 2-(4-chlorophenoxy)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-methylpropanamide
• CAS No: 1234813-25-2
• MF: C₁₉H₂₇ClN₂O₄S
• MW: 414.946683168411
• CID: 6486419
• PubChem ID: 49692323
• Update Time: 2025-06-07

2-(4-chlorophenoxy)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-methylpropanamide
• 2-(4-chlorophenoxy)-N-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}-2-methylpropanamide
• 1234813-25-2
• 2-(4-chlorophenoxy)-N-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]-2-methylpropanamide
• F5033-7031
• 2-(4-chlorophenoxy)-N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-2-methylpropanamide
• AKOS024492539
• VU0631712-1

• Inchi： 1S/C19H27ClN2O4S/c1-19(2,26-16-5-3-15(20)4-6-16)18(23)21-13-14-9-11-22(12-10-14)27(24,25)17-7-8-17/h3-6,14,17H,7-13H2,1-2H3,(H,21,23)
• InChI Key： CTYFYNSAEUUXSH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C)(C)C(NCC1CCN(CC1)S(C1CC1)(=O)=O)=O

Computed Properties

• Exact Mass: 414.1380062g/mol
• Monoisotopic Mass: 414.1380062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84.1Ų

Additional information on 2-(4-chlorophenoxy)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-methylpropanamide

Introduction to 2-(4-chlorophenoxy)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-methylpropanamide (CAS No. 1234813-25-2)

The compound 2-(4-chlorophenoxy)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-methylpropanamide, identified by its CAS number 1234813-25-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a 4-chlorophenoxy moiety and a cyclopropanesulfonyl substituent, contributes to its unique chemical properties and reactivity, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds with enhanced efficacy and reduced side effects. The structural design of 2-(4-chlorophenoxy)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-methylpropanamide aligns well with current trends in drug discovery, particularly in the modulation of biological pathways associated with inflammation, pain, and neurodegenerative diseases. The 4-chlorophenoxy group is known for its ability to interact with specific enzymes and receptors, while the cyclopropanesulfonyl moiety introduces rigidity to the molecular structure, potentially improving binding affinity and metabolic stability.

Recent studies have highlighted the importance of 1-(cyclopropanesulfonyl)piperidine derivatives in the development of therapeutic agents. The incorporation of this motif into the molecular scaffold of 2-(4-chlorophenoxy)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-methylpropanamide has been associated with improved pharmacokinetic profiles and enhanced target engagement. This compound exemplifies the strategic use of structural fragments that have demonstrated preclinical promise in various disease models.

The synthesis of 2-(4-chlorophenoxy)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-methylpropanamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the cyclopropanesulfonyl group via sulfonylation reactions and the subsequent introduction of the piperidine moiety through nucleophilic substitution or condensation reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective functionalization, thereby optimizing the overall synthetic route.

From a pharmacological perspective, 2-(4-chlorophenoxy)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-methylpropanamide exhibits interesting interactions with biological targets. Preliminary in vitro studies suggest that this compound may inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to modulate neurotransmitter receptors has been explored, indicating potential therapeutic benefits in conditions like chronic pain and neurodegeneration.

The compound's structural features also contribute to its solubility and bioavailability, critical factors for drug development. The balance between hydrophilic and lipophilic regions ensures efficient absorption and distribution within the body. Furthermore, computational modeling has been utilized to predict binding affinities and metabolic stability, providing valuable insights into its pharmacokinetic behavior.

In conclusion, 2-(4-chlorophenoxy)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-methylpropanamide (CAS No. 1234813-25-2) represents a compelling example of how structural innovation can drive advancements in medicinal chemistry. Its unique combination of functional groups and promising preclinical data position it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in addressing unmet medical needs.